Cas no 380890-81-3 (methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate)

• Product Name: methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate
• CAS No: 380890-81-3
• MF: C₂₃H₂₁BrN₂O₃
• MW: 453.328445196152
• CID: 6032642
• PubChem ID: 4321863
• Update Time: 2025-10-30

methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate
• methyl 2-(6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,4-dihydroquinazolin-3(2H)-yl)acetate
• 3(2H)-Quinazolineacetic acid, 6-bromo-1,4-dihydro-2-(4-hydroxyphenyl)-4-phenyl-, methyl ester
• EU-0006022
• AKOS024577613
• methyl [6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,4-dihydroquinazolin-3(2H)-yl]acetate
• F0431-0011
• SR-01000443377
• SR-01000443377-1
• methyl 2-(6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2-dihydroquinazolin-3(4H)-yl)acetate
• methyl 2-[6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate
• Methyl 2-[6-bromo-2-(4-hydroxyphenyl)-4-phenyl-2,4-dihydro-1H-quinazolin-3-yl]acetate
• 380890-81-3

• Inchi： 1S/C23H21BrN2O3/c1-29-21(28)14-26-22(15-5-3-2-4-6-15)19-13-17(24)9-12-20(19)25-23(26)16-7-10-18(27)11-8-16/h2-13,22-23,25,27H,14H2,1H3
• InChI Key： UTRAOIRMJRBILA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C2=CC=CC=C2)N(CC(OC)=O)C1C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 452.07356g/mol
• Monoisotopic Mass: 452.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.8Ų

Additional information on methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate

Comprehensive Overview of Methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate (CAS No. 380890-81-3)

The compound methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate (CAS No. 380890-81-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroquinazoline core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its brominated and hydroxyphenyl functional groups, which are known to enhance binding affinity and metabolic stability.

In recent years, the demand for heterocyclic compounds like methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate has surged due to their versatility in medicinal chemistry. A common query among scientists is: "What are the synthetic routes for this compound?" The answer lies in multi-step organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. These methods are frequently discussed in forums and research papers, reflecting the compound's relevance in modern synthetic workflows.

Another hot topic is the compound's potential role in targeting kinase inhibitors or GPCRs (G-protein-coupled receptors). Given the rise of personalized medicine, researchers are exploring how CAS No. 380890-81-3 derivatives could be tailored for specific therapeutic applications. For instance, its 4-hydroxyphenyl moiety may contribute to antioxidant properties, a feature highly sought after in neurodegenerative disease research.

From an industrial perspective, scalability and purity are critical concerns. Companies often search for "high-purity methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate suppliers" or "analytical methods for CAS 380890-81-3." Advanced techniques like HPLC and NMR are essential for quality control, ensuring the compound meets stringent regulatory standards for research use.

Environmental and safety considerations are also trending in discussions about this compound. While it is not classified as hazardous, proper handling protocols are emphasized to minimize risks. Searches like "biodegradability of tetrahydroquinazoline derivatives" highlight the growing focus on sustainable chemistry practices.

In summary, methyl 2-6-bromo-2-(4-hydroxyphenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate (CAS No. 380890-81-3) represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its structural complexity and functional diversity make it a cornerstone in the development of next-generation therapeutics, aligning with global trends in precision medicine and green chemistry.